2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide

• IUPAC Name: 2-[4-[(2-pyrazol-1-yl-2-thiophen-3-ylethyl)sulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C17H18N4O4S2/c18-17(22)11-25-14-2-4-15(5-3-14)27(23,24)20-10-16(13-6-9-26-12-13)21-8-1-7-19-21/h1-9,12,16,20H,10-11H2,(H2,18,22)
• InChI Key: AOFJGOQQCAAFDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)OCC(=O)N)C3=CSC=C3
• Molecular Formula: C17H18N4O4S2
• Molecular Weight: 406.5 g/mol

Description

2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide is a chemical compound that is used in scientific research to investigate its potential as a therapeutic agent. The compound has been shown to have promising results in various research studies, and its potential applications are being explored.

Mechanism Of Action

The exact mechanism of action of 2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system.

Advantages And Limitations For Lab Experiments

One of the advantages of using 2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to optimize its use in experimental settings.

Future Directions

There are several future directions for research on 2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide. One potential direction is to investigate its potential as a therapeutic agent for specific types of cancer or other diseases. Another direction is to further elucidate its mechanism of action and optimize its use in experimental settings. Additionally, research could focus on developing new analogs of the compound with improved properties and efficacy.

Synthesis Methods

The synthesis of 2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide involves several steps. The starting materials are 4-nitrophenol, 2-(1H-pyrazol-1-yl)ethanol, and 2-(thiophen-3-yl)ethylamine. The nitro group in 4-nitrophenol is reduced to an amino group using a reducing agent. The resulting compound is then reacted with 2-(1H-pyrazol-1-yl)ethanol and 2-(thiophen-3-yl)ethylamine to form the desired product.

Scientific Research Applications

2-(4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)phenoxy)acetamide has been shown to have potential applications in various scientific research studies. It has been investigated as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases.